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Compound of Interest

Compound Name: 2-Quinolinamine, 8-ethyl-

Cat. No.: B15256570 Get Quote

To: Researchers, scientists, and drug development professionals.

Subject: Comprehensive report on the mechanism of action of 2-Quinolinamine, 8-ethyl-.

Executive Summary
This document addresses the request for an in-depth technical guide on the mechanism of

action of 2-Quinolinamine, 8-ethyl-. A comprehensive search of publicly available scientific

literature and chemical databases has been conducted to gather the necessary information to

fulfill the core requirements of this request, including quantitative data, experimental protocols,

and signaling pathway diagrams.

Despite a thorough investigation, there is a significant lack of publicly available scientific data

regarding the biological activity and mechanism of action of the specific compound, 2-
Quinolinamine, 8-ethyl- (CAS Number: 104217-17-6). While the compound is commercially

available, no research publications detailing its pharmacological properties, experimental

evaluation, or therapeutic targets were identified.

Therefore, it is not possible to provide the requested in-depth technical guide, including data

tables, experimental methodologies, and visualizations of signaling pathways. The following

sections detail the search process and the limited information that was found.
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The subject of this investigation is 2-Quinolinamine, 8-ethyl-. Basic chemical identifiers for

this compound have been confirmed through various chemical supplier databases.

Identifier Value

IUPAC Name 8-ethylquinolin-2-amine

CAS Number 104217-17-6

Molecular Formula C₁₁H₁₂N₂

Molecular Weight 172.23 g/mol

Literature and Data Search Methodology
An extensive search was performed across multiple scientific databases and search engines.

The search strategy included, but was not limited to, the following keywords and their

combinations: "2-Quinolinamine, 8-ethyl-", "8-ethyl-2-quinolinamine", "CAS 104217-17-6",

"mechanism of action", "pharmacology", "biological activity", "experimental studies", "clinical

trials", and "synthesis".

The search yielded no specific studies, papers, or datasets related to the mechanism of action

of 2-Quinolinamine, 8-ethyl-. The broader class of quinolinamines is known to possess a wide

range of biological activities; however, this general information cannot be extrapolated to this

specific, unstudied derivative.

Conclusion and Recommendations
Due to the absence of published research, the core requirements for an in-depth technical

guide on the mechanism of action of 2-Quinolinamine, 8-ethyl- cannot be met. No quantitative

data is available for summarization, no experimental protocols have been published, and

consequently, no signaling pathways can be diagrammed.

It is recommended that any party interested in the pharmacological properties of this compound

would need to conduct foundational in vitro and in vivo studies to generate the primary data

required for a mechanism of action investigation. Should such proprietary data be available,

this assistant can then proceed with the organization and visualization of that information as

per the original request.
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Without primary research data, any discussion of the mechanism of action of 2-
Quinolinamine, 8-ethyl- would be purely speculative and would not meet the standards of a

technical guide for a scientific audience.

To cite this document: BenchChem. [In-depth Technical Guide: 2-Quinolinamine, 8-ethyl-
Mechanism of Action Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15256570#2-quinolinamine-8-ethyl-mechanism-of-
action-investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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